Cas no 873-59-6 (N-cyclopropylcyclopentanamine)

• Product Name: N-cyclopropylcyclopentanamine
• CAS No: 873-59-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• MDL: MFCD09048840
• CID: 1065614
• PubChem ID: 16776396
• Update Time: 2025-04-20

N-cyclopropylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• N-Cyclopentyl-N-cyclopropylamine
• N-CYCLOPENTYL-N-CYCLOPROPYLAMINE
• N-Cyclopropylcyclopentanamine
• DTXSID101307389
• 873-59-6
• BB 0218290
• MFCD09048840
• AKOS000132611
• EN300-31207
• SY025888
• Z90517834
• SCHEMBL1678973
• CS-0245834
• G28208
• N-cyclopropylcyclopentanamine

• MDL： MFCD09048840
• Inchi： 1S/C8H15N/c1-2-4-7(3-1)9-8-5-6-8/h7-9H,1-6H2
• InChI Key： LJLXEGAYCJQFGB-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C1CC1

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų